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Compound of Interest

1-Boc-4-(morpholine-4-
Compound Name:
carbonyl)piperidine

Cat. No.: B1598462

An In-depth Technical Guide to the Safe Handling of 1-Boc-4-(morpholine-4-
carbonyl)piperidine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides a detailed overview of the safety
considerations, handling protocols, and emergency procedures for 1-Boc-4-(morpholine-4-
carbonyl)piperidine, a key building block in modern medicinal chemistry. While a specific
Safety Data Sheet (SDS) for this exact compound is not readily available, this document
synthesizes safety data from structurally related N-Boc protected piperidines and morpholine
amides to establish a robust safety protocol.

Compound Profile and Inherent Hazards

1.1. Chemical Identity:

Chemical Name: 1-Boc-4-(morpholine-4-carbonyl)piperidine

CAS Number: 757949-39-6

Molecular Formula: C1sH26N204[1]

Molecular Weight: 298.38 g/mol [1]

1.2. Anticipated Hazard Profile:
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Based on the analysis of analogous compounds, 1-Boc-4-(morpholine-4-carbonyl)piperidine
is anticipated to present the following hazards:

Skin Irritation: Similar N-Boc piperidine derivatives are known to cause skin irritation.[2][3][4]

Serious Eye Irritation: Causes serious eye irritation.[2][3][4]

Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[2][3][5]

Harmful if Swallowed: Acute oral toxicity is a potential concern.[2]

Table 1: GHS Hazard Statements for Structurally Similar Compounds

Associated Compound

Hazard Statement Description
Class
H302 Harmful if swallowed N-Boc-piperidine derivatives[2]
o N-Boc-piperidine derivatives[2]
H315 Causes skin irritation
[31[4]
) S N-Boc-piperidine derivatives[2]
H319 Causes serious eye irritation
[31[4]
] o N-Boc-piperidine derivatives[2]
H335 May cause respiratory irritation

[3][5]

Prudent Laboratory Practices and Handling
Protocols

Adherence to rigorous handling protocols is essential to minimize exposure and ensure a safe
working environment.

2.1. Engineering Controls:

o Ventilation: Always handle this compound in a well-ventilated area.[6][7] A certified chemical
fume hood is strongly recommended to prevent the accumulation of dust or vapors.
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o Contained Operations: For larger quantities or procedures with a higher risk of
aerosolization, consider using a glove box or other contained systems.

2.2. Personal Protective Equipment (PPE):
A comprehensive PPE strategy is the first line of defense against accidental exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to
EN 166 (EU) or NIOSH (US) standards.[8]

 Skin Protection:
o Gloves: Wear impervious chemical-resistant gloves (e.g., nitrile rubber).
o Lab Coat: A flame-retardant lab coat should be worn at all times.
o Clothing: Wear long-sleeved clothing and closed-toe shoes.

» Respiratory Protection: If engineering controls are insufficient or during spill cleanup, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.

[9]

Workflow for Donning and Doffing PPE

Doffing PPE
( Remove Gloves H Remove Lab Coat H Wash Hands Remove Eye Protection Remove Respirator H Wash Hands Again )
Donning PPE
Wash Hands Don Lab Coat Puton Re;plralor Put on Eye Protection Put on Gloves
(if required)

Click to download full resolution via product page

Caption: Sequential workflow for correctly donning and doffing Personal Protective Equipment.
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2.3. Safe Handling and Storage:

» Handling: Avoid all personal contact, including inhalation of dust or vapors.[6][7] Do not eat,
drink, or smoke in the laboratory.[6] Wash hands thoroughly after handling.[6][7]

» Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[6][7] Store
away from incompatible materials such as strong oxidizing agents and strong acids.[9]

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an exposure.

Decision Tree for Accidental Exposure

( Inhalation ) ( Skin Contact ) ( Eye Contact ) ( Ingestion )

Move to Fresh Air. Remove Contaminated Clothing. Rinse with Water for 15 mins. Do NOT Induce Vomiting.
Seek Medical Attention. ‘Wash with Soap and Water. Seek Medical Attention. Seek Immediate Medical Attention.

If not breathing, give artificial respiration. If irritation persists, get medical advice. emove contact lenses inse mouth with water.

Click to download full resolution via product page

Caption: Decision tree outlining immediate actions for different types of accidental exposure.
3.1. First Aid Measures:

¢ Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing.[3][8][10] If breathing is difficult or stops, provide artificial respiration and seek
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immediate medical attention.[9][10]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water.[3][9] If skin irritation occurs, seek medical advice.

[8]

o Eye Contact: Rinse cautiously with water for several minutes.[3][8] Remove contact lenses if
present and easy to do so. Continue rinsing for at least 15 minutes and seek immediate
medical attention.[3][8]

e Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water and seek immediate
medical attention.[9]

Spill Management and Disposal

4.1. Spill Cleanup:

o Minor Spills: For small spills, wear appropriate PPE, and use dry clean-up procedures to
avoid generating dust.[6][7] Sweep or vacuum the material and place it in a sealed, labeled
container for disposal.[6][7]

o Major Spills: In the case of a large spill, evacuate the area and alert emergency responders.
[7] Control personal contact by wearing appropriate protective equipment, including
respiratory protection.[7] Prevent the spillage from entering drains or watercourses.[7]

4.2. Waste Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[10] Contaminated packaging should also be disposed of as
hazardous waste.

Physical and Chemical Properties

While experimental data for the target compound is limited, predicted properties are available.

Table 2: Physical and Chemical Properties of 1-Boc-4-(morpholine-4-carbonyl)piperidine
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Property Value Source
Molecular Formula C15H26N204 [1]
Molecular Weight 298.38 g/mol [1]
Boiling Point 444.8 £ 45.0 °C (Predicted) [1]
Density 1.145 + 0.06 g/cm3 (Predicted) [1]

Stability and Reactivity

 Stability: The compound is expected to be stable under recommended storage conditions.[9]
¢ Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[9]

o Hazardous Decomposition Products: Upon combustion, it may produce oxides of carbon and
nitrogen.[9]

References
e 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid Safety Data Sheet. (n.d.). AAPPTec.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Boc-4-(morpholine-4-carbonyl)piperidine safety data
sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598462#1-boc-4-morpholine-4-carbonyl-piperidine-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR13630_msds.pdf
https://www.echemi.com/sds/n-boc-4-piperidinemethanol-temppid160705008339.html
https://www.peptide.com/custdocs/MSDS%20UBG030%201%20Boc-4-(Boc-amino)-piperidine-4-carboxylic%20acid.pdf
https://www.jubilantingrevia.com/uploads/files/348msds_0670GjGhs05Div.3sds(R)-3-(Boc-amino)Piperidine.pdf
https://www.jubilantingrevia.com/uploads/files/5msds_0025NrGhs18Div.2sdsPiperidine.pdf
https://www.benchchem.com/product/b1598462#1-boc-4-morpholine-4-carbonyl-piperidine-safety-data-sheet
https://www.benchchem.com/product/b1598462#1-boc-4-morpholine-4-carbonyl-piperidine-safety-data-sheet
https://www.benchchem.com/product/b1598462#1-boc-4-morpholine-4-carbonyl-piperidine-safety-data-sheet
https://www.benchchem.com/product/b1598462#1-boc-4-morpholine-4-carbonyl-piperidine-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1598462?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

